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Compound of Interest

Compound Name: Pomalidomide-C4-OH

Cat. No.: B14757071

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Pomalidomid
ligand-linker conjugate used in Proteolysis Targeting Chimera (PROTAC) technology, Pomalidomide-C4-OH leverages a pomalidomide-based ligand

thalidomide analogue, a class of compounds known for severe teratogenicity.[3][4] Therefore, all handling procedures must be approached with the h

Pomalidomide-C4-OH with the same level of stringency as a cytotoxic and teratogenic agent.

The following protocols are designed to establish a self-validating system of safety, where procedural steps inherently minimize risk and explain the c

to these guidelines is critical for ensuring personnel safety and maintaining a contamination-free research environment.

Hazard Identification and Risk Assessment
Understanding the specific hazards of Pomalidomide-C4-OH is the foundation of safe handling. While comprehensive toxicological data for this spec

available, its structural relation to pomalidomide dictates a conservative approach based on the parent compound's known risks.

Chemical and Physical Properties

Property Value Source

Compound Name Pomalidomide-C4-OH [1][5]

Molecular Formula C17H19N3O5 [1]

Molecular Weight 345.36 g/mol [1]

Primary Class Pomalidomide-based CRBN Ligand [1]

Parent Compound Pomalidomide (CAS: 19171-19-8) [6]

Primary Hazards:

Embryo-Fetal Toxicity: Pomalidomide is a thalidomide analogue and a known human teratogen that can cause severe birth defects or embryo-fetal 

pomalidomide carries the H360 hazard statement: "May damage fertility or the unborn child." This is the most critical hazard, and all personnel of re

of the risks.

Cytotoxicity: As an antineoplastic agent, pomalidomide is designed to inhibit cell proliferation and induce apoptosis in hematopoietic tumor cells.[4][

upon exposure.

General Health Hazards: Pomalidomide is harmful if swallowed.[9] Inhalation and contact with skin and eyes must be avoided.[9][10]

The Hierarchy of Controls: A Safety Framework
Personal Protective Equipment (PPE) is the final and essential barrier against exposure, but it must be used in conjunction with higher-level controls. 

integrate a multi-layered approach known as the hierarchy of controls.
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Hierarchy of Controls for Pomalidomide-C4-OH
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls (Primary Containment): These are the most critical physical installations for safety. All handling of Pomalidomide-C4-OH pow

performed within a certified chemical fume hood, a Class II Biosafety Cabinet (BSC), or an isolator to control airborne particles.[9][10]

Administrative Controls: This includes the development of a formal Chemical Hygiene Plan as required by OSHA (29 CFR 1910.1450), comprehens

authorized personnel only.[11][12]

Personal Protective Equipment (PPE): PPE is not a substitute for engineering controls but is essential to protect from direct contact and spills.

Core PPE Requirements for Pomalidomide-C4-OH
The selection of PPE must be based on a risk assessment of the specific task being performed. The following table outlines the minimum required PP

Task Gloves Gown/Coat Eye/Face Protection Res

Receiving/Unpacking Single pair, nitrile Lab coat Safety glasses Not 

Weighing Solid Compound
Double pair, chemotherapy-rated

nitrile
Disposable, solid-front gown Safety glasses with side shields N95

Preparing Stock Solutions
Double pair, chemotherapy-rated

nitrile
Disposable, solid-front gown Face shield over safety glasses Rec

Cell Culture Dosing
Double pair, chemotherapy-rated

nitrile
Disposable, solid-front gown Safety glasses with side shields Not 

Waste Disposal
Double pair, chemotherapy-rated

nitrile
Disposable, solid-front gown Face shield over safety glasses Not 

Spill Cleanup
Double pair, chemotherapy-rated

nitrile
Disposable, fluid-resistant gown Face shield over safety glasses N95

Detailed PPE Specifications:
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Gloves: Double-gloving is mandatory for most handling procedures.[13] The outer glove must be a chemotherapy-rated nitrile glove tested against 

standard specifically assesses the resistance of gloves to permeation by chemotherapy drugs.[13][14] Change gloves immediately if contaminated,

Gowns: Wear a disposable, solid-front gown made of a low-permeability fabric with a secure back closure.[15] Do not wear this gown outside of the

Respiratory Protection: A surgical mask is insufficient as it only protects the product, not the worker.[16] When handling the powdered form of the co

NIOSH-approved N95 respirator is required to prevent inhalation of aerosolized particles.[15][16]

Eye and Face Protection: At a minimum, wear safety glasses with side shields.[9] When there is a risk of splashing (e.g., preparing solutions, clean

over safety glasses.[15]

Procedural Guidance: Donning and Doffing PPE
The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

4.1. PPE Donning Workflow

PPE Donning Sequence (Clean to Dirty)

Start: Enter Designated Area

1. Gown
(Tie securely)

2. N95 Respirator (if required)
(Perform seal check)

3. Face Shield / Goggles

4. Inner Gloves

5. Outer Gloves
(Pull cuff over gown sleeve)

Ready to Work

Click to download full resolution via product page

Caption: The sequence for putting on PPE, moving from the body outwards.

4.2. PPE Doffing Workflow

This is the point of highest risk for self-contamination. Perform slowly and deliberately.
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PPE Doffing Sequence (Dirty to Clean)

Start: In Designated Doffing Area

1. Outer Gloves
(Peel off without touching skin)

2. Gown
(Untie, peel forward, roll into a ball)

3. Exit Work Area

4. Face Shield / Goggles
(Handle by clean headband)

5. N95 Respirator (if worn)
(Handle by straps only)

6. Inner Gloves
(Peel off without touching skin)

7. Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: The sequence for removing PPE to minimize self-contamination.

Decontamination and Disposal Plan
Proper disposal is a regulatory and safety mandate. All materials contaminated with Pomalidomide-C4-OH are considered hazardous waste.

Waste Segregation:

Chemotherapy waste is categorized as either "trace" or "bulk".[17]

Trace Chemotherapy Waste: Contains less than 3% of the original drug amount. This includes used PPE, empty stock vials, and labware used for a

Bulk Chemotherapy Waste: Includes the pure compound, expired stock solutions, or materials from a large spill.[17]

Disposal Protocol:
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Waste Item Waste Type Disposal Container

Used Gloves, Gown, N95 Trace Yellow Chemotherapy Waste Bi

Empty Stock Vial/Container Trace Yellow Chemotherapy Waste Bi

Contaminated Pipette Tips Trace Yellow Chemotherapy Waste Bi

Unused/Expired Compound Bulk Black RCRA Hazardous Waste 

Grossly Contaminated Spill Debris Bulk Black RCRA Hazardous Waste 

digraph "Disposal_Decision_Tree" {

graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

edge [arrowhead=vee, penwidth=1.5];

subgraph "cluster_disposal" {

label="Waste Disposal Decision Process";

bgcolor="#F1F3F4";

fontcolor="#202124";

fontsize=12;

start [label="Contaminated Item", shape=ellipse, fillcolor="#FFFFFF"];

q1 [label="Is it an empty container,\nused PPE, or contains\n<3% residual drug?", shape=diamond, fillcolor="#F

trace_bin [label="Dispose in\nYellow Trace Chemo Bin\n(for Incineration)", shape=box, fillcolor="#4285F4", fon

bulk_bin [label="Dispose in\nBlack RCRA Bin\n(Hazardous Waste)", shape=box, fillcolor="#202124", fontcolor="#F

}

start -> q1 [color="#5F6368"];

q1 -> trace_bin [label="Yes", color="#34A853"];

q1 -> bulk_bin [label="No", color="#EA4335"];

}

Caption: A decision tree for proper segregation of Pomalidomide-C4-OH waste.

Decontamination:

After each use, decontaminate the work surface within the fume hood or BSC.

Use a two-step process: deactivation with a suitable agent (e.g., sodium hypochlorite solution), followed by cleaning with a detergent, and finally wi

All cleaning materials must be disposed of as trace chemotherapy waste.

By integrating this comprehensive PPE, handling, and disposal strategy, your laboratory can build a robust safety culture that protects its most valuab
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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